Cas no 2098005-26-4 (2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid)

• Product Name: 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid
• CAS No: 2098005-26-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5727250
• PubChem ID: 92130865
• Update Time: 2025-07-02

2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026713740
• 2098005-26-4
• 2-((6-cyclopropylpyridazin-3-yl)oxy)acetic acid
• F1967-2560
• 2-(6-cyclopropylpyridazin-3-yl)oxyacetic acid
• Acetic acid, 2-[(6-cyclopropyl-3-pyridazinyl)oxy]-
• 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid

• Inchi： 1S/C9H10N2O3/c12-9(13)5-14-8-4-3-7(10-11-8)6-1-2-6/h3-4,6H,1-2,5H2,(H,12,13)
• InChI Key： OOCSYCCTGUSGDP-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 449.7±35.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid

Introduction to 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid (CAS No. 2098005-26-4)

2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2098005-26-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridazine core substituted with a cyclopropyl group and an acetoxyloxy functional group, has garnered attention due to its structural complexity and potential biological activity. The presence of the cyclopropyl ring enhances its lipophilicity, making it a promising candidate for drug design, while the pyridazine moiety is known for its role in various pharmacophores.

The structure of 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid exhibits a unique arrangement of functional groups that contribute to its chemical reactivity and biological interactions. The pyridazine ring, a six-membered heterocycle containing two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. The cyclopropyl substituent further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

In recent years, there has been growing interest in pyridazine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The acetoxyloxy group in 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid introduces a polar moiety that can enhance solubility and improve pharmacokinetic profiles. This combination of features makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The pyridazine core has been extensively studied for its ability to interact with enzymes and receptors involved in disease pathways. For instance, pyridazine derivatives have been reported to inhibit kinases and other enzymes implicated in cancer progression. Additionally, the cyclopropyl group has been shown to enhance binding affinity by improving hydrophobic interactions with biological targets. These properties make 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid a valuable tool for developing targeted therapies.

The synthesis of 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the cyclopropyl group often necessitates specialized synthetic methodologies, such as cyclopropanation reactions or metal-catalyzed coupling reactions. The acetoxyloxy functional group can be incorporated through esterification or hydrolysis reactions, depending on the synthetic route chosen. Advances in synthetic chemistry have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the context of drug discovery, 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid represents an important intermediate for generating libraries of bioactive compounds. Its structural features allow for modifications at multiple positions, enabling the exploration of diverse chemical space. This flexibility is crucial for identifying lead compounds that exhibit optimal pharmacological properties. High-throughput screening (HTS) and virtual screening techniques have been employed to identify potential hits from large compound collections containing derivatives of this molecule.

Recent studies have highlighted the pharmacological potential of pyridazine derivatives in treating various diseases. For example, certain pyridazine-based compounds have demonstrated anti-inflammatory effects by inhibiting key inflammatory pathways. Additionally, they have shown promise in antiviral applications by interfering with viral replication mechanisms. The biological activity of 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid is being actively investigated to determine its efficacy against these targets.

The chemical properties of this compound also make it useful for studying enzyme mechanisms and ligand-receptor interactions. Its ability to bind to biological targets with high affinity allows researchers to probe the structure-function relationships within these systems. This information is critical for designing more effective drugs with improved selectivity and reduced side effects. Computational modeling techniques, such as molecular dynamics simulations and docking studies, are often employed to predict how 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid interacts with biological targets at the atomic level.

Furthermore, the synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a versatile building block for constructing more complex molecules with tailored properties. For instance, it can be used to synthesize analogs with different substituents or functional groups to modulate specific biological activities. This adaptability makes it a valuable asset in medicinal chemistry research.

The development of new synthetic methodologies continues to drive innovation in the field of organic chemistry. Techniques such as flow chemistry and photochemical reactions have enabled more efficient production of complex molecules like 2-((6-Cyclopropylpyridazin-3-yl)oxy)acetic acid. These advancements not only improve yield but also reduce waste, making the synthesis process more sustainable and environmentally friendly.

In conclusion,2-(6-Cyclopropylpyridazin<0xE1><0xB5><0xA8>)oxy]acetic acid (CAS No. 2098005- 26<0xE1><0xB5><0xA4>) represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential biological activity. The combination of structural features such as the pyridazine core, cyclopropyl substituent, and acetoxyloxy group makes it an attractive candidate for drug discovery efforts. Further research into its pharmacological properties and synthetic applications will continue to expand our understanding of this promising compound.